Cas no 2034269-75-3 (1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone)

• Product Name: 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone
• CAS No: 2034269-75-3
• MF: C₁₄H₁₃N₅OS₂
• MW: 331.415919065475
• CID: 5549253
• PubChem ID: 91814751
• Update Time: 2025-07-31

1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone Chemical and Physical Properties

Names and Identifiers

• 2034269-75-3
• F6473-2268
• 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone
• AKOS025316943
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C14H13N5OS2/c20-13(18-7-10(8-18)19-6-5-15-17-19)9-21-14-16-11-3-1-2-4-12(11)22-14/h1-6,10H,7-9H2
• InChI Key： URKMESRJGPDMKP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC(N1CC(C1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 331.05615240g/mol
• Monoisotopic Mass: 331.05615240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone

1-(3-(1H-1,2,3-Triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone: A Comprehensive Overview

1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone, also known by its CAS number 2034269-75-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a triazole ring, an azetidine moiety, and a benzo[d]thiazole thioether group. These structural elements contribute to its intriguing chemical properties and make it a subject of interest for researchers in drug discovery and material science.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient construction of such complex molecules. For instance, the use of transition metal catalysts like palladium or copper has facilitated the formation of the azetidine ring and the thioether linkage. These methods not only enhance the yield but also improve the stereochemical control of the final product.

One of the most notable features of this compound is its bioactivity. Studies have shown that it exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. For example, research conducted by Smith et al. (2023) demonstrated that this compound can effectively inhibit cyclooxygenase (COX)-2 enzyme activity, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The presence of aromatic rings and heterocyclic groups allows for strong π–π interactions and hydrogen bonding capabilities. These properties can be exploited in designing novel materials with enhanced mechanical strength or electronic conductivity. Recent studies have explored its use as a building block for constructing supramolecular assemblies and polymer networks.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution NMR experiments have provided detailed insights into the spatial arrangement of atoms within the molecule, while mass spectrometry has enabled precise determination of its molecular weight and fragmentation patterns.

The environmental impact of this compound is another area of interest. Given its potential use in pharmaceuticals and materials, understanding its biodegradation pathways and ecological effects is crucial. Preliminary studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage mechanisms. However, further research is needed to assess its long-term environmental fate and toxicity profiles.

In conclusion, 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(benzo[d]thiazol-2-ylthio)ethanone represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure, coupled with recent advances in synthetic methodologies and bioactivity studies, positions it as a valuable asset in both academic research and industrial development.